2-Amino-4-bromo-3-nitropyridine

• IUPAC Name: 4-bromo-3-nitropyridin-2-amine
• InChI: InChI=1S/C5H4BrN3O2/c6-3-1-2-8-5(7)4(3)9(10)11/h1-2H,(H2,7,8)
• InChI Key: WCHFLLNYYVWJEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1Br)[N+](=O)[O-])N
• Molecular Formula: C5H4BrN3O2
• DSSTOX Substance ID: DTXSID10516046
• Molecular Weight: 218.01 g/mol
• CAS RN: 84487-10-5

Description

“2-Amino-4-bromo-3-nitropyridine” is a chemical compound with the molecular formula C5H4BrN3O2. It is a solid substance and is used as a laboratory chemical. It is also known by its CAS number 84487-10-5.

Synthesis Analysis

The synthesis of pyridine derivatives, such as “2-Amino-4-bromo-3-nitropyridine”, has been reported in several studies. One study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans. Another study suggests a reaction mechanism involving the addition of hydrazine hydrate at the N-C 2 bond, followed by elimination of ammonia and reduction of the nitro group to amino.

Molecular Structure Analysis

The molecular structure of “2-Amino-4-bromo-3-nitropyridine” has been analyzed using DFT/B3LYP calculations employing a 6-311++G (d, p) basis set. The vibrational frequencies obtained from these calculations were compared with experimental FT-IR and FT-Raman spectral data.

Chemical Reactions Analysis

The chemical reactions involving “2-Amino-4-bromo-3-nitropyridine” have been studied. A probable reaction mechanism involves the addition of hydrazine hydrate at the N-C 2 bond, followed by elimination of ammonia and reduction of the nitro group to amino.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-Amino-4-bromo-3-nitropyridine” have been computed. The molecular weight is 218.01 g/mol, and it has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 4.

Scientific Research Applications

2-Amino-4-bromo-3-nitropyridine: Scientific Research Applications

Organic Synthesis: .

Pharmaceutical Intermediates: .

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Safety and Hazards

“2-Amino-4-bromo-3-nitropyridine” is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

The future directions for “2-Amino-4-bromo-3-nitropyridine” could involve further exploration of its synthesis methods and its potential applications in various fields. For example, substituted pyridines with diverse functional groups are important structural motifs found in numerous bioactive molecules, suggesting potential applications in pharmaceuticals and other industries.

Mechanism of Action

Target of Action

It is known that nitropyridines are often used in suzuki–miyaura cross-coupling reactions . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Mode of Action

Nitropyridines are known to react with n2o5 in an organic solvent to form the n-nitropyridinium ion . This ion then reacts with SO2/HSO3– in water to form 3-nitropyridine .

Biochemical Pathways

Nitropyridines are known to be involved in various organic synthesis processes .

Pharmacokinetics

It is known to have high gastrointestinal absorption . Its skin permeation is low, as indicated by its Log Kp value .

Result of Action

Nitropyridines are known to be involved in various organic synthesis processes, leading to the formation of different organic compounds .

Action Environment

The action of 2-Amino-4-bromo-3-nitropyridine can be influenced by various environmental factors. For instance, the Suzuki–Miyaura cross-coupling reaction, in which nitropyridines are often used, requires mild and functional group tolerant reaction conditions . Furthermore, safety data sheets recommend avoiding dust formation and ensuring adequate ventilation when handling this compound .